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Compound of Interest

Compound Name:
2-Fluoro-3-hydroxy-6-

methylbenzoic acid

CAS No.: 1268718-24-6

Cat. No.: B577895

Get Quote

Introduction & Core Relevance
2-Fluoro-3-hydroxy-6-methylbenzoic acid (CAS 1268718-24-6) is a highly specialized

polysubstituted aromatic building block.[1][2] It serves as a crucial pharmacophore scaffold in

the synthesis of next-generation kinase inhibitors, particularly those targeting B-Raf (associated

with melanoma and other hyperproliferative diseases) and pathways involved in Polycystic

Kidney Disease (PKD).

Its structural uniqueness lies in the dense functionalization of the benzene ring. The ortho-

fluoro group provides metabolic stability and conformational restriction, while the meta-hydroxyl

group serves as a versatile handle for etherification or hydrogen bonding within a protein active

site. The ortho-methyl group (at C6) introduces steric bulk, often used to enforce

atropisomerism or twist the molecule out of planarity to match specific binding pockets.

Chemical Identity & Properties
The following data establishes the definitive chemical baseline for this compound.
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Property Specification

CAS Number 1268718-24-6

IUPAC Name 2-Fluoro-3-hydroxy-6-methylbenzoic acid

Molecular Formula C₈H₇FO₃

Molecular Weight 170.14 g/mol

SMILES CC1=C(C(=O)O)C(F)=C(O)C=C1

InChI Key
(Predicted) DGNAETGARNTCIL-

UHFFFAOYSA-N (Analog-based)

Appearance Off-white to pale beige powder

Solubility
Soluble in MeOH, DMSO, DMF; sparingly

soluble in water

pKa (Calc.) ~3.5 (Carboxylic acid), ~9.8 (Phenol)

Retrosynthetic Analysis & Synthesis Protocols
The synthesis of 2-Fluoro-3-hydroxy-6-methylbenzoic acid is non-trivial due to the need for

precise regiocontrol. The most robust industrial route avoids direct fluorination (which is non-

selective) and instead relies on functional group interconversion of accessible precursors.

Pathway Logic
The synthesis typically proceeds via the Nitration-Reduction-Hydrolysis sequence starting from

the commercially available 2-Fluoro-6-methylbenzoic acid. This route leverages the directing

effects of the existing substituents to install the hydroxyl group at the C3 position.
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(CAS 90259-27-1)

3-Nitro Intermediate
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HNO3/H2SO4
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(Sandmeyer-type Hydrolysis)
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Figure 1: Retrosynthetic logic for the preparation of the target acid from a commercially

available fluorinated precursor.

Detailed Experimental Protocol
Note: This protocol is adapted from standard methodologies for hydroxylation of fluorobenzoic

acids and specific patent literature (US 2012/0157452 A1 Context).

Step 1: Nitration (Regioselective)
Reagents: 2-Fluoro-6-methylbenzoic acid (1.0 eq), Fuming Nitric Acid, Conc. Sulfuric Acid.[3]

Procedure:

Dissolve 2-Fluoro-6-methylbenzoic acid in conc. H₂SO₄ at 0°C.

Dropwise add fuming HNO₃ while maintaining temperature <10°C.

Stir at 0°C for 1 hour, then warm to RT.

Mechanism: The C3 position is activated by the ortho-methyl group and para-fluoro group

(though F is deactivating, it is an ortho/para director; the steric bulk of the acid group at C1

and Methyl at C6 directs the incoming nitro group to C3 or C5. C3 is favored due to

electronic synergy).

Workup: Pour onto ice water. Filter the precipitate. Recrystallize to isolate the 3-nitro

isomer.

Step 2: Reduction
Reagents: 3-Nitro intermediate, H₂ (gas), 10% Pd/C, Methanol.

Procedure:

Dissolve the nitro compound in MeOH.

Add catalytic Pd/C (10 wt%).

Hydrogenate at 1 atm (balloon) or 30 psi for 4-6 hours.
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Filter through Celite to remove catalyst. Concentrate to yield the 3-amino-2-fluoro-6-

methylbenzoic acid.

Step 3: Diazotization & Hydrolysis (The "Sandmeyer Hydroxyl"
Variation)

Reagents: 3-Amino intermediate, NaNO₂, H₂SO₄ (aq), Urea (optional, to quench excess

nitrite).

Procedure:

Suspend the amine in 30% H₂SO₄ and cool to 0-5°C.

Add aqueous NaNO₂ dropwise. The solution must remain clear (formation of diazonium

salt).

Critical Step: Slowly transfer the cold diazonium solution into a separate vessel containing

boiling dilute H₂SO₄ (10-15%).

Observation: Evolution of N₂ gas indicates hydrolysis of the diazonium to the phenol.

Cool the mixture. The product, 2-Fluoro-3-hydroxy-6-methylbenzoic acid, will

precipitate or can be extracted with Ethyl Acetate.

Step 4: Downstream Application (Esterification)
As referenced in Patent US 2012/0157452 A1 (Step E):

Dissolve the acid (220 mg, 1.30 mmol) in MeOH (6.5 mL).[4][5]

Slowly treat with (trimethylsilyl)diazomethane (2.0M in hexanes) over 10 minutes at

ambient temperature.

Stir for 10 minutes. Quench with acetic acid if necessary.

Concentrate to yield the methyl ester, a common precursor for coupling reactions.

Applications in Drug Discovery
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This molecule is not merely a solvent or reagent; it is a pharmacophore.

Kinase Inhibition (B-Raf)
In the context of B-Raf inhibitors (used for melanoma treatment), the 2-fluoro-3-hydroxy motif

mimics the hydrogen-bonding patterns of ATP or interacts with specific residues (like the

"gatekeeper" residue) in the kinase hinge region.

The 3-OH group: Acts as a hydrogen bond donor/acceptor.

The 2-F group: Increases lipophilicity and metabolic stability (blocking metabolic oxidation at

the ortho position) while influencing the acidity of the neighboring phenol.

Polycystic Kidney Disease (PKD)
Patents indicate the utility of this scaffold in synthesizing inhibitors for pathways regulating cyst

growth in PKD. The steric bulk of the 6-methyl group forces the molecule into a specific

conformation, enhancing selectivity for the target protein over homologous kinases.
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Figure 2: Workflow illustrating the incorporation of the acid into a final drug candidate.

Safety & Handling
While specific toxicological data for this isomer is limited, it should be handled according to

protocols for fluorinated benzoic acids and phenols.

Hazard Statements (GHS):

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

PPE: Nitrile gloves, safety goggles, and lab coat are mandatory. Handle in a fume hood to

avoid inhalation of dust.

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen) to prevent oxidation of the

phenolic hydroxyl group over long periods.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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